Cas no 868215-35-4 (N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868215-35-4
• MF: C₁₆H₂₀N₂O₅S
• MW: 352.405403137207
• CID: 5933045
• PubChem ID: 4671614
• Update Time: 2025-10-29

N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide
• 4-Thiomorpholineacetamide, N-(2,4-dimethoxyphenyl)-2,6-dimethyl-3,5-dioxo-
• N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholino)acetamide
• 868215-35-4
• SMR000236974
• F1800-0072
• HMS2604B15
• AKOS024609457
• CHEMBL1456819
• MLS000724776

• Inchi： 1S/C16H20N2O5S/c1-9-15(20)18(16(21)10(2)24-9)8-14(19)17-12-6-5-11(22-3)7-13(12)23-4/h5-7,9-10H,8H2,1-4H3,(H,17,19)
• InChI Key： AWCQXXFGIIXRLS-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2OC)=O)C(=O)C(C)SC(C)C1=O

Computed Properties

• Exact Mass: 352.10929292g/mol
• Monoisotopic Mass: 352.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 606.3±55.0 °C(Predicted)
• pka: 12.35±0.70(Predicted)

Additional information on N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide

Professional Introduction to N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-35-4)

N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide, identified by its CAS number 868215-35-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a 2,4-dimethoxyphenyl group and a complex heterocyclic moiety, specifically 2,6-dimethyl-3,5-dioxothiomorpholin-4-yl, suggests a rich chemical space for interaction with biological targets.

The synthesis and characterization of this compound have been the focus of recent research efforts aimed at developing novel pharmacological agents. The N-(2,4-dimethoxyphenyl) moiety is known to contribute to the lipophilicity and binding affinity of small molecules, making it a valuable component in drug design. Meanwhile, the 2,6-dimethyl-3,5-dioxothiomorpholin-4-yl group introduces a sulfur-containing heterocycle that is often associated with bioactivity in medicinal chemistry.

In recent years, there has been a surge in research exploring the pharmacological potential of morpholine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The specific configuration of the 2,6-dimethyl-3,5-dioxothiomorpholin-4-yl group in N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide may confer unique biological properties that distinguish it from other morpholine-based compounds.

The structural complexity of this molecule also presents opportunities for further derivatization and optimization. Researchers are exploring various synthetic routes to modify the core scaffold while maintaining or enhancing its pharmacological activity. This includes exploring different substituents on the 2,4-dimethoxyphenyl group and the sulfur-containing heterocycle to fine-tune interactions with biological targets.

The potential applications of N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide extend beyond traditional therapeutic areas. Preliminary studies suggest that this compound may exhibit properties relevant to neurodegenerative diseases and metabolic disorders. The ability to modulate biological pathways associated with these conditions makes it an attractive candidate for further investigation.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide exemplifies this collaborative effort. Its synthesis requires expertise in organic chemistry and molecular design, while its biological evaluation necessitates knowledge of pharmacodynamics and toxicology.

The compound's unique structural features also make it a valuable tool for understanding molecular recognition processes. By studying how N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide interacts with biological targets such as enzymes and receptors, researchers can gain insights into the principles governing drug-receptor binding. These insights can then be applied to the design of future generations of pharmaceutical agents.

In conclusion，N-(2，4 dimethoxyphenyl strong>) - 20 (26 dimethyl 35 dioxothiomorpholine 44 yl) acetamide (CAS No 868215 35 44 ) is a promising compound with significant potential in pharmaceutical research。 Its unique structure， which includes both strong hydrophilic groups such as 24 dimethoxy phenol as well as complex sulfur-containing heterocycles， makes it an attractive candidate for further exploration。 As our understanding of drug design continues to evolve， compounds like this one will play an increasingly important role in developing innovative therapies for various diseases。